Cas no 88790-53-8 (Cyclobutanecarboxylic acid, 3-hexyl-)

• Product Name: Cyclobutanecarboxylic acid, 3-hexyl-
• CAS No: 88790-53-8
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1930979
• PubChem ID: 57470556
• Update Time: 2025-04-21

Cyclobutanecarboxylic acid, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-hexyl-
• DB-424988
• 88790-53-8
• 3-hexylcyclobutanecarboxylic acid
• SCHEMBL1882459

• Inchi： 1S/C11H20O2/c1-2-3-4-5-6-9-7-10(8-9)11(12)13/h9-10H,2-8H2,1H3,(H,12,13)
• InChI Key： RFGRFONKFRQOPL-UHFFFAOYSA-N
• SMILES： OC(C1CC(CCCCCC)C1)=O

Computed Properties

• Exact Mass: 184.146329876Da
• Monoisotopic Mass: 184.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų